Cas no 2320896-58-8 (2-(benzylsulfanyl)-1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one)

• Product Name: 2-(benzylsulfanyl)-1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one
• CAS No: 2320896-58-8
• MF: C₁₉H₂₃N₃OS
• MW: 341.47042298317
• CID: 5339670
• Update Time: 2025-07-17

2-(benzylsulfanyl)-1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-((1R,5S)-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-2-(benzylthio)ethan-1-one
• 2-benzylsulfanyl-1-(3-imidazol-1-yl-8-azabicyclo[3.2.1]octan-8-yl)ethanone
• 2-(benzylsulfanyl)-1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one

• Inchi： 1S/C19H23N3OS/c23-19(13-24-12-15-4-2-1-3-5-15)22-16-6-7-17(22)11-18(10-16)21-9-8-20-14-21/h1-5,8-9,14,16-18H,6-7,10-13H2
• InChI Key： ADDOOWWVBQPXBK-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)CC(N1C2CCC1CC(C2)N1C=NC=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 426
• XLogP3: 2.8
• Topological Polar Surface Area: 63.4

Additional information on 2-(benzylsulfanyl)-1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one

Recent Advances in the Study of 2-(benzylsulfanyl)-1-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-ylethan-1-one (CAS: 2320896-58-8)

The compound 2-(benzylsulfanyl)-1-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-ylethan-1-one (CAS: 2320896-58-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a modulator of specific enzymatic pathways, particularly those involving imidazole-containing proteins. The presence of the 8-azabicyclo[3.2.1]octane scaffold, combined with the benzylsulfanyl and imidazolyl moieties, suggests a high degree of specificity and potency in targeting certain biological systems. Preliminary in vitro assays have demonstrated promising activity against a range of pathogenic targets, including bacterial and fungal infections, as well as certain cancer cell lines.

One of the key advancements in the study of this compound is the optimization of its synthetic route. Researchers have developed a more efficient and scalable method for its production, which involves a multi-step synthesis starting from commercially available precursors. The improved synthesis not only enhances the yield but also allows for the introduction of various functional groups, enabling structure-activity relationship (SAR) studies to further refine its biological properties.

In terms of mechanistic studies, recent findings suggest that 2-(benzylsulfanyl)-1-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-ylethan-1-one acts as a competitive inhibitor of certain cytochrome P450 enzymes, which are critical in drug metabolism. This property could have significant implications for its use in combination therapies, where modulating drug metabolism pathways can enhance the efficacy of co-administered drugs. Additionally, its interaction with other cellular targets, such as kinases and GPCRs, is currently under investigation.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, toxicity, and pharmacokinetic profiles need to be addressed through further preclinical studies. However, the compound's unique structural attributes and preliminary biological data make it a compelling candidate for continued research and development in the field of medicinal chemistry.

In conclusion, 2-(benzylsulfanyl)-1-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-ylethan-1-one represents a promising avenue for therapeutic intervention. Ongoing research efforts are expected to shed more light on its full potential, paving the way for its application in treating various diseases. Future studies should focus on elucidating its precise mechanism of action, optimizing its pharmacological properties, and evaluating its safety and efficacy in vivo.